N-dodecyldeoxynojirimycin

• IUPAC Name: (2R,3R,4R,5S)-1-dodecyl-2-(hydroxymethyl)piperidine-3,4,5-triol
• InChI: InChI=1S/C18H37NO4/c1-2-3-4-5-6-7-8-9-10-11-12-19-13-16(21)18(23)17(22)15(19)14-20/h15-18,20-23H,2-14H2,1H3/t15-,16+,17-,18-/m1/s1
• InChI Key: TYXAKMAAZJJHCB-XMTFNYHQSA-N
• Canonical SMILES: CCCCCCCCCCCCN1CC(C(C(C1CO)O)O)O
• Isomeric SMILES: CCCCCCCCCCCCN1C[C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O
• Molecular Formula: C18H37NO4
• DSSTOX Substance ID: DTXSID20431312
• Molecular Weight: 331.5 g/mol
• CAS No.: 79206-22-7

Description

N-dodecyldeoxynojirimycin is a derivative of deoxynojirimycin, a naturally occurring iminosugar. This compound is known for its potent inhibitory activity against glycosidases, enzymes that hydrolyze glycosidic bonds in carbohydrates. This compound has been studied for its potential therapeutic applications, particularly in the treatment of diabetes and viral infections .

Mechanism of Action

Target of Action

N-dodecyldeoxynojirimycin primarily targets α-glucosidase , an enzyme that plays a crucial role in carbohydrate hydrolysis in the human body . This enzyme is involved in the breakdown of complex carbohydrates into simple sugars, which are then absorbed into the bloodstream.

Mode of Action

This compound acts as an α-glucosidase inhibitor . By inhibiting the activity of α-glucosidase, it delays the breakdown of complex carbohydrates, thereby delaying postprandial (after meal) blood glucose rise . This mechanism of action is particularly beneficial for managing conditions like diabetes, where controlling blood glucose levels is critical.

Biochemical Pathways

The biosynthesis of this compound involves a series of biochemical reactions. The carbon skeleton of glucose undergoes a C2-N-C6 cyclization reaction during synthesis . This biosynthetic pathway is related to the glycolysis pathway and starts from fructose-6-phosphate . It involves amination, dephosphorylation, oxidation, cyclization, dehydration, and reduction reaction steps, yielding this compound .

Pharmacokinetics

For instance, the absorption rate of deoxynojirimycin decreased when ingested with sodium carboxymethyl cellulose (CMCNa), leading to an improved antihyperglycemic effect .

Result of Action

The primary result of this compound’s action is the delay of postprandial blood glucose rise . By inhibiting α-glucosidase, it slows down the breakdown of complex carbohydrates, resulting in a slower release of glucose into the bloodstream. This can help manage blood glucose levels, particularly in individuals with diabetes .

Biochemical Analysis

Biochemical Properties

N-dodecyldeoxynojirimycin is known to interact with α-glucosidase, an enzyme involved in the breakdown of complex carbohydrates . It inhibits α-glucosidase activity in a competitive manner, thereby delaying the release of D-glucose from dietary complex carbohydrates and retarding glucose absorption in the small intestine . This results in reduced postprandial plasma glucose levels and suppression of postprandial hyperglycemia .

Cellular Effects

The effects of this compound on cells are primarily related to its impact on glucose metabolism. By inhibiting α-glucosidase, it affects the rate at which glucose is released into the bloodstream, thereby influencing cell function . This can have a significant impact on cell signaling pathways, gene expression, and cellular metabolism, particularly in cells that are sensitive to changes in glucose levels .

Molecular Mechanism

This compound exerts its effects at the molecular level through its interaction with α-glucosidase. It binds to the α-glucosidase catalytic site, inhibiting the enzyme’s activity . This binding interaction triggers a static fluorescence quenching of the enzyme protein, indicating a change in the conformation of the α-glucosidase .

Temporal Effects in Laboratory Settings

It is known that 1-deoxynojirimycin, the parent compound of this compound, can penetrate cells rapidly to potently inhibit α-glucosidase .

Dosage Effects in Animal Models

It is known that 1-deoxynojirimycin, the parent compound of this compound, can be used medically for treating non-insulin-dependent (type II) diabetes mellitus .

Metabolic Pathways

This compound is involved in the metabolic pathway of glucose metabolism, where it interacts with the enzyme α-glucosidase . By inhibiting this enzyme, it affects the breakdown of complex carbohydrates and the release of glucose into the bloodstream .

Transport and Distribution

It is known that 1-deoxynojirimycin, the parent compound of this compound, can penetrate cells rapidly .

Subcellular Localization

Given its interaction with α-glucosidase, it is likely that it is localized in the same subcellular compartments as this enzyme .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-dodecyldeoxynojirimycin typically involves the alkylation of deoxynojirimycin with a dodecyl group. One common method is the reductive amination of deoxynojirimycin with dodecylamine under hydrogenation conditions. This reaction is usually catalyzed by palladium on carbon (Pd/C) and carried out in an appropriate solvent such as methanol .

Industrial Production Methods

Industrial production of this compound can be achieved through microbial fermentation. Certain strains of bacteria, such as Bacillus and Streptomyces species, are capable of producing deoxynojirimycin, which can then be chemically modified to obtain this compound. This method is advantageous due to its scalability and cost-effectiveness .

Chemical Reactions Analysis

Types of Reactions

N-dodecyldeoxynojirimycin undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding N-oxide derivatives.

Reduction: Reduction reactions can yield deoxynojirimycin derivatives with altered functional groups.

Substitution: This compound can participate in nucleophilic substitution reactions, where the dodecyl group can be replaced with other alkyl or functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are often used.

Substitution: Nucleophiles like alkyl halides and amines are employed under basic conditions.

Major Products

The major products formed from these reactions include various N-alkylated and N-oxidized derivatives of deoxynojirimycin, each with unique biological activities .

Scientific Research Applications

N-dodecyldeoxynojirimycin has a wide range of scientific research applications:

Chemistry: Used as a glycosidase inhibitor in carbohydrate chemistry studies.

Biology: Investigated for its role in inhibiting viral replication and glycoprotein processing.

Medicine: Explored as a potential therapeutic agent for diabetes, due to its ability to inhibit enzymes involved in carbohydrate metabolism.

Industry: Utilized in the production of antiviral and antidiabetic drugs

Comparison with Similar Compounds

Similar Compounds

Deoxynojirimycin: The parent compound, known for its glycosidase inhibitory activity.

N-butyl-deoxynojirimycin: Another derivative with similar inhibitory properties but different pharmacokinetic profiles.

N-methyl-deoxynojirimycin: A derivative with enhanced solubility and bioavailability

Uniqueness

N-dodecyldeoxynojirimycin is unique due to its long dodecyl chain, which enhances its lipophilicity and allows for better membrane permeability. This property makes it more effective in inhibiting glycosidases within cellular environments compared to its shorter-chain counterparts .

Biological Activity

N-dodecyldeoxynojirimycin (ND-DNJ) is a derivative of deoxynojirimycin, a naturally occurring iminosugar known for its significant biological activities, particularly as an inhibitor of glycosidases. This article explores the compound's biological activity, focusing on its mechanisms, effects on various biological systems, and potential therapeutic applications.

Overview of this compound

This compound is characterized by its long alkyl chain, which enhances its lipophilicity and alters its interaction with biological membranes. This compound primarily acts as an α-glucosidase inhibitor , impacting carbohydrate metabolism and demonstrating potential therapeutic applications in diabetes and viral infections .

ND-DNJ exerts its biological effects primarily through the inhibition of α-glucosidase, an enzyme crucial for carbohydrate hydrolysis. By binding to the enzyme's active site, ND-DNJ prevents the breakdown of complex carbohydrates into simple sugars, thereby delaying postprandial blood glucose rises. This action is particularly beneficial for managing conditions like diabetes .

Key Biochemical Pathways

• Target Enzyme : α-glucosidase
• Mode of Action : Competitive inhibition at the enzyme's active site
• Resulting Effect : Decreased glucose absorption and modulation of glucose metabolism in cells

Biological Activity in Cellular Models

Research has demonstrated that ND-DNJ can significantly enhance the activity of β-glucocerebrosidase (β-Glu), particularly in cell lines expressing the N370S mutation associated with Gaucher disease. At low concentrations (≤30 μM), ND-DNJ increased β-Glu activity by up to 1.65-fold without inducing cell death. However, at higher concentrations (>60 μM), ND-DNJ caused significant cytotoxicity .

Inhibition of Glycosphingolipid Biosynthesis

ND-DNJ has been shown to inhibit glycosphingolipid biosynthesis in plant models, particularly affecting root growth in Arabidopsis thaliana. The compound disrupts the biosynthesis of glucosylceramides (GlcCers), leading to reduced cellulose deposition and altered cellular morphology, indicating its role in regulating cell wall integrity .

Case Studies and Research Findings

Several studies highlight the diverse applications and effects of ND-DNJ:

• Inhibition of Root Growth : A study demonstrated that ND-DNJ significantly inhibited root growth in Arabidopsis thaliana by disrupting GlcCer biosynthesis, showcasing its potential as a tool for studying plant biology .
• Therapeutic Potential in Gaucher Disease : Clinical data indicate that ND-DNJ can enhance β-Glu activity in fibroblast cultures from Gaucher patients, suggesting a therapeutic role for this compound in lysosomal storage disorders .
• Impact on Cell Metabolism : ND-DNJ's ability to modulate glucose metabolism has been explored in various contexts, including its effects on insulin sensitivity and glycemic control .

Data Summary Table

Study Focus	Findings	Reference
Root Growth Inhibition	Significant reduction in root length due to GlcCer inhibition
Gaucher Disease Model	Up to 1.65-fold increase in β-Glu activity at low concentrations
Cell Metabolism Effects	Delayed postprandial glucose rise; potential antidiabetic effects